Cas no 113170-71-1 (2-Bromo-6-nitro-4-(trifluoromethyl)aniline)

• Product Name: 2-Bromo-6-nitro-4-(trifluoromethyl)aniline
• CAS No: 113170-71-1
• MF: C₇H₄BrF₃N₂O₂
• MW: 285.018071174622
• MDL: MFCD00042151
• CID: 91410
• PubChem ID: 24878623
• Update Time: 2025-04-18

2-Bromo-6-nitro-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-nitro-4-(trifluoromethyl)aniline
• BUTTPARK 52\11-29
• 2-BROMO-6-NITRO-4-(TRIFLUOROMETHYL)ANILI
• 3-BroMo-5-nitro-4-aMinobenzotrifluoride
• 4-Amino-3-bromo-5-nitrobenzotrifluoride
• 4-AMino-3-broMo-5-nitrobenzotrifluoride[2-BroMo-6-nitro-4-(trifluoroMethyl)aniline]
• 4-Amino-3-bromo-5-nitrobenzotrifluoride98%
• 4-Amino-3-bromo-5-nitrobenzotrifluoride,99%
• 4-Amino-3-bromo-5-nitrobenzotrifluoride 98%
• 2-Bromo-6-nitro-4-(trifluoromethyl)aniline 98%
• 4-Amino-3-bromo-5-nitrobenzotrifluoride, 98% (2-Bromo-6-nitro-4-trifluoromethylaniline)
• W-204806
• 113170-71-1
• DTXSID60150313
• CS-0204227
• SCHEMBL1193184
• A856923
• AKOS015890352
• 2-Bromo-6-nitro-4-(trifluoromethyl)aniline, 98%
• MS-11139
• MFCD00042151
• FT-0617486
• DTXCID5072804
• DB-041156

• MDL： MFCD00042151
• Inchi： 1S/C7H4BrF3N2O2/c8-4-1-3(7(9,10)11)2-5(6(4)12)13(14)15/h1-2H,12H2
• InChI Key： ZUZMWPRSGJTLHW-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC(=C1N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 283.94100
• Monoisotopic Mass: 283.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 71.8A^2

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.859
• Melting Point: 71-74 °C (lit.)
• Boiling Point: 278 ºC
• Flash Point: 122 ºC
• Refractive Index: 1.562
• PSA: 71.84000
• LogP: 4.06270
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Bromo-6-nitro-4-(trifluoromethyl)aniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26-36-36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)